2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide
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Description
2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. It is a thioacetamide derivative that has shown promising results in various studies related to its mechanism of action and physiological effects.
Scientific Research Applications
Pharmacological Research and Potential Therapeutic Applications
Research on pyridazinone compounds, like ABT-963, shows they act as potent and selective COX-2 inhibitors, suggesting potential applications in treating pain and inflammation associated with conditions like arthritis (Asif, 2016). This class of compounds has demonstrated significant selectivity and efficacy in reducing prostaglandin production and edema in preclinical models, hinting at the therapeutic versatility of pyridazinone structures in managing chronic conditions.
The synthesis and biological importance of thiophene analogues, including benzothiazoles, reveal a broad spectrum of biological activities, underscoring their significance in medicinal chemistry (Rosales-Hernández et al., 2022). These compounds, through their diverse mechanisms of action, offer potential pathways for developing new pharmacophores with enhanced efficacy and specificity for various therapeutic targets.
Environmental Science and Remediation
The study of acetaminophen and its environmental fate illuminates the potential impact and degradation pathways of pharmaceuticals in aquatic environments (Vo et al., 2019). By understanding how similar compounds degrade and the by-products formed, researchers can design more environmentally friendly pharmaceuticals and develop effective strategies for water treatment and pollution mitigation.
Advanced oxidation processes (AOPs) are highlighted for their efficiency in breaking down recalcitrant compounds, including pharmaceuticals, in water sources (Qutob et al., 2022). The insights into the degradation pathways and biotoxicity of by-products from such treatments inform the development of safer and more sustainable chemical manufacturing and disposal practices.
properties
IUPAC Name |
2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3S/c1-3-28-18-10-8-16(9-11-18)19-12-13-22(25-24-19)29-15-21(26)23-14-17-6-4-5-7-20(17)27-2/h4-13H,3,14-15H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEAUKKCRYSRTQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.